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Compound of Interest

Compound Name: 2-(Pyrimidin-5-yl)benzaldehyde

Cat. No.: B1307271

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
(Pyrimidin-5-yl)benzaldehyde (CAS No. 640769-71-7). The information is intended to support
researchers, scientists, and professionals in the pharmaceutical and chemical industries in the
safe management of this compound.

Hazard Identification and Classification

2-(Pyrimidin-5-yl)benzaldehyde is classified as a hazardous substance. It is harmful if
swallowed and causes skin, eye, and respiratory irritation.[1][2] The compound is a combustible
solid[1].

GHS Hazard Statements:

H302: Harmful if swallowed[1][2][3]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

e P264: Wash skin thoroughly after handling.[2]

e P270: Do not eat, drink or smoke when using this product.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[3]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

Physical and Chemical Properties

Property Value Reference
Molecular Formula C11HsN20 [4]
Molecular Weight 184.19 g/mol [4]

White to off-white solid;
Appearance [1][2]
powder or chunks

Melting Point 119-120 °C [11[2]
Boiling Point 375.8+£35.0 °C (Predicted) [2]
Density 1.205+0.06 g/cm3 (Predicted) [2]

-20°C or under inert gas
Storage Temperature ) [1][2]
(nitrogen or Argon) at 2-8°C

Safe Handling and Storage Protocols
Engineering Controls

o Work in a well-ventilated area, preferably under a chemical fume hood.[5]
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o Ensure that eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE)

» Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[7]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.

[6]

Handling Procedures

¢ Avoid contact with skin, eyes, and clothing.[7]

Avoid breathing dust.

Do not eat, drink, or smoke in the work area.[7]

Wash hands thoroughly after handling.[7]

Keep away from heat, sparks, and open flames.[7]

Storage Conditions

e Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]

 Recommended storage is at -20°C or under an inert atmosphere (nitrogen or argon) at 2-
8°C.[1][2]

o Keep away from strong oxidizing agents, strong reducing agents, and strong bases.[3]

Emergency Procedures
First Aid Measures

e |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center
or seek medical attention immediately.[6][7]
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« If on Skin: Immediately wash the affected area with plenty of soap and water for at least 15
minutes.[7] Remove contaminated clothing. If skin irritation persists, seek medical attention.

[7]

o If in Eyes: Immediately rinse eyes with plenty of water for at least 15 minutes, also under the
eyelids.[7] Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[7]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention if symptoms occur.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[7]

e Specific Hazards: The compound is combustible and may explode when heated.[7]
Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (CO2).

[7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment as required.[7] Ensure adequate
ventilation. Remove all sources of ignition.[7]

e Environmental Precautions: Prevent the product from entering drains.

» Methods for Cleaning Up: Sweep up the spilled material and place it in a suitable container
for disposal. Avoid generating dust.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. The material should be disposed of as hazardous waste.
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Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 2-(Pyrimidin-5-
yl)benzaldehyde.
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Caption: Safe Handling and Emergency Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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